N-(5-chloro-2-pyridinyl)-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)acetamide

• Molecular Formula: C9H6Br2ClN5O
• Molecular Weight: 395.44 g/mol
• IUPAC Name: N-(5-chloropyridin-2-yl)-2-(3,5-dibromo-1,2,4-triazol-1-yl)acetamide
• InChI: InChI=1S/C9H6Br2ClN5O/c10-8-15-9(11)17(16-8)4-7(18)14-6-2-1-5(12)3-13-6/h1-3H,4H2,(H,13,14,18)
• InChI Key: OUCOTHSNNVGZTH-UHFFFAOYSA-N
• SMILES: C1=CC(=NC=C1Cl)NC(=O)CN2C(=NC(=N2)Br)Br

Description

N-(5-chloro-2-pyridinyl)-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)acetamide, commonly known as CTZ, is a chemical compound that has gained significant attention in the field of scientific research. CTZ is a triazole fungicide that is widely used in agriculture to protect crops from various fungal diseases. The compound has also been extensively studied for its potential applications in medical research.

Mechanism of Action

The mechanism of action of CTZ is not fully understood. However, it is believed that the compound exerts its effects by inhibiting the activity of enzymes involved in various cellular processes. CTZ has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. The compound has also been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
CTZ has been shown to have various biochemical and physiological effects. The compound has been shown to induce apoptosis, a process of programmed cell death, in various cancer cell lines. CTZ has also been shown to inhibit angiogenesis, the process of the formation of new blood vessels, which is essential for the growth and spread of tumors. The compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

CTZ has several advantages for lab experiments. The compound is relatively easy to synthesize and has a high degree of purity. CTZ is also stable under various conditions, making it suitable for long-term storage. However, there are also limitations to the use of CTZ in lab experiments. The compound has been shown to have low solubility in water, which may limit its use in certain applications. CTZ is also known to be toxic to some organisms, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of CTZ. One potential area of research is the development of more efficient synthesis methods for the compound. Another area of research is the investigation of the compound's potential applications in the treatment of other diseases, such as viral infections and autoimmune disorders. Additionally, the development of novel analogs of CTZ may lead to the discovery of compounds with improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of CTZ involves the reaction of 5-chloro-2-pyridinecarboxylic acid with 3,5-dibromo-1H-1,2,4-triazole in the presence of thionyl chloride and N,N-dimethylformamide. The resulting product is then treated with acetic anhydride to obtain the final compound, CTZ.

Scientific Research Applications

CTZ has been extensively studied for its potential applications in medical research. The compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. CTZ has been shown to have potent antitumor activity in various cancer cell lines and has been proposed as a potential chemotherapeutic agent. The compound has also been studied for its potential neuroprotective effects in Alzheimer's and Parkinson's disease.